Cas no 1159540-58-5 (3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 1159540-58-5
• MF: C₁₂H₉FN₄
• MW: 228.225064992905
• CID: 4823514
• Update Time: 2025-06-12

3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine

• Inchi： 1S/C12H9FN4/c13-10-3-1-9(2-4-10)7-11-15-16-12-8-14-5-6-17(11)12/h1-6,8H,7H2
• InChI Key： GRHSCWASVCFSNR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1=NN=C2C=NC=CN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1

Additional information on 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine

Research Brief on 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 1159540-58-5): Recent Advances and Applications

3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 1159540-58-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. This research brief synthesizes the latest findings related to this compound, highlighting its mechanisms of action, synthetic pathways, and emerging therapeutic potentials.

Recent literature reveals that 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine exhibits notable affinity for adenosine receptors, specifically the A_2A subtype, which is implicated in neurodegenerative diseases such as Parkinson's disease. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound act as potent and selective A_2A receptor antagonists, showing promise in preclinical models for improving motor function without the side effects associated with current therapies. The fluorobenzyl moiety is critical for enhancing blood-brain barrier penetration, a key factor in CNS-targeted drug development.

From a synthetic chemistry perspective, advancements in the preparation of 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine have been reported, with a focus on optimizing yield and purity. A novel one-pot synthesis method, published in Organic Letters (2024), utilizes palladium-catalyzed cross-coupling reactions to streamline production, reducing the need for hazardous reagents. This method achieves an 85% yield, making it scalable for industrial applications. Additionally, the compound's stability under physiological conditions has been characterized, supporting its viability as a drug candidate.

Beyond its neurological applications, recent investigations have explored the anti-inflammatory properties of 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine. In vitro studies indicate that it inhibits NF-κB signaling, a pathway central to chronic inflammation. A 2024 European Journal of Pharmacology study reported that the compound reduced pro-inflammatory cytokine levels by 60% in macrophage models, suggesting potential for treating conditions like rheumatoid arthritis. However, further in vivo validation is required to assess efficacy and safety profiles.

In conclusion, 3-(4-Fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyrazine (CAS: 1159540-58-5) represents a versatile scaffold with dual therapeutic potential in CNS disorders and inflammatory diseases. Ongoing research aims to refine its selectivity and evaluate clinical translatability. Collaborative efforts between synthetic chemists and pharmacologists will be essential to unlock its full therapeutic value.